Cas no 150304-10-2 ([1,1'-Biphenyl]-4-ol,2,2',3',4',6'-pentachloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2,2',3',4',6'-pentachloro-
• CAS No: 150304-10-2
• MF: C₁₂H₅Cl₅O
• MW: 342.432498693466
• CID: 232540
• PubChem ID: 177901
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2,2',3',4',6'-pentachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2,2',3',4',6'-pentachloro-
• 3-chloro-4-(2,3,4,6-tetrachlorophenyl)phenol
• 2,2',3',4',6'-Pentachloro[1,1'-biphenyl]-4-ol
• 2,2',3',4',6'-Pentachloro-4-biphenylol
• 4-Hydroxy-2,2',3',4',6'-pentachlorobiphenyl
• BFEKLMSBXGRXSD-UHFFFAOYSA-N
• CHEBI:34413
• DTXSID80164518
• 2,2',3',4',6'-Pentachloro[1,1'-biphenyl]-4-ol #
• (1,1'-Biphenyl)-4-ol, 2,2',3',4',6'-pentachloro-
• Q27116048
• 2,2',3',4',6'-pentachlorobiphenyl-4-ol
• 150304-10-2
• Phenol, 4-phenyl-2',3,3',4',5'-pentachloro-
• NS00120365

• Inchi： 1S/C12H5Cl5O/c13-7-3-5(18)1-2-6(7)10-8(14)4-9(15)11(16)12(10)17/h1-4,18H
• InChI Key： BFEKLMSBXGRXSD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C1C=CC(=CC=1Cl)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 339.87855
• Monoisotopic Mass: 339.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.608
• Boiling Point: 392.8°C at 760 mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.645
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls